N-(2,3-dimethoxy-2-methylpropyl)-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide

• IUPAC Name: N-(2,3-dimethoxy-2-methylpropyl)-1-methyl-2-propan-2-ylimidazole-4-sulfonamide
• InChI: InChI=1S/C13H25N3O4S/c1-10(2)12-15-11(7-16(12)4)21(17,18)14-8-13(3,20-6)9-19-5/h7,10,14H,8-9H2,1-6H3
• InChI Key: LEPCHADCJMCGBS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=CN1C)S(=O)(=O)NCC(C)(COC)OC
• Molecular Formula: C13H25N3O4S
• Molecular Weight: 319.42 g/mol
• CAS No.: 2034243-27-9

Description

N-(2,3-dimethoxy-2-methylpropyl)-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C13H25N3O4S and its molecular weight is 319.42. The purity is usually 95%.
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Scientific Research Applications

Sulfonamide Applications in Medicine

Sulfonamides have been utilized in clinical settings for their antibacterial, antifungal, antiparasitic, antioxidant, and antitumor properties. Their mechanism of action primarily involves the inhibition of microbial folate synthesis, which is critical for the proliferation of bacteria. The structural motif of sulfonamides allows for a variety of derivatives with enhanced selectivity and potency against specific targets, including tumor-associated carbonic anhydrase isoforms CA IX/XII for cancer treatment and carbonic anhydrase II for glaucoma therapy. Recent research highlights the development of novel sulfonamide derivatives as selective antiglaucoma drugs and antitumor agents, showcasing the chemical group's versatility and potential in addressing diverse health conditions (Carta, Scozzafava, & Supuran, 2012).

Sulfonamides in Environmental Science

In environmental science, sulfonamides have been a subject of interest due to their persistence and potential ecotoxicological effects. Studies have examined the behavior of sulfonamides in agricultural settings and their impact on microbial populations, which could pose risks to human health. The presence of sulfonamides in the environment, derived mainly from agricultural activities, has sparked research into their degradation, transformation, and the development of methods to mitigate their ecological impact. The interaction between plants and sulfonamides, including uptake, accumulation, and phytometabolism, is a key area of research, aiming to understand the environmental fate of these compounds and their potential effects on food safety and ecosystem health (Baran, Adamek, Ziemiańska, & Sobczak, 2011).